butyl 4-{[(1E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate

• IUPAC Name: butyl 4-[[(E)-2-cyano-2-(4-cyclopropyl-1,3-thiazol-2-yl)ethenyl]amino]benzoate
• InChI: InChI=1S/C20H21N3O2S/c1-2-3-10-25-20(24)15-6-8-17(9-7-15)22-12-16(11-21)19-23-18(13-26-19)14-4-5-14/h6-9,12-14,22H,2-5,10H2,1H3/b16-12+
• InChI Key: QJBDASFRZAIIJU-FOWTUZBSSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3CC3
• Isomeric SMILES: CCCCOC(=O)C1=CC=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3CC3
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

The compound contains a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are known for their diverse biological activities and are found in many potent biologically active compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, thiazole derivatives can be synthesized using various methods. The compound also contains a cyclopropyl group, which is a three-membered carbon ring.

Molecular Structure Analysis

The compound contains a thiazole ring, a cyclopropyl group, and a butyl group. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Thiazoles are found in many biologically active compounds and can act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Future Directions

Thiazoles have been the subject of much research due to their diverse biological activities. Future research may focus on developing new thiazole derivatives with improved properties and lesser side effects.